Ethyl 3-(4-cyclopentylphenyl)but-2-enoate

• CAS RN: 610781-56-1
• Molecular Formula: C17H22O2
• Molecular Weight: 258.35 g/mol
• IUPAC Name: ethyl 3-(4-cyclopentylphenyl)but-2-enoate
• InChI: InChI=1S/C17H22O2/c1-3-19-17(18)12-13(2)14-8-10-16(11-9-14)15-6-4-5-7-15/h8-12,15H,3-7H2,1-2H3
• InChI Key: XJENKTMTNOBANL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C=C(C)C1=CC=C(C=C1)C2CCCC2

Description

Ethyl 3-(4-cyclopentylphenyl)but-2-enoate is a useful research compound. Its molecular formula is C17H22O2 and its molecular weight is 258.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a solution of ethyl 3-hydroxy-(4′-cyclopentylphenyl)-butanoate (2a, 12 g) in benzene (150 ml) was added p-toluenesulfonic acid and refluxed for 1 h. The mixture was diluted with sat. NaHCO3 (100 ml) and organic layer was separated. The organic phase was washed with water, dried (Na2SO4) and concentrated. The crude product was purified by column chromatography on silica gel to give 8.9 g (79.4% yield) of ethyl 3-(4-cyclopentylphenyl)-but-2-enoate (3a, formula 3, R=cyclopentyl) as oil.